Cas no 68285-23-4 ((1R)-1-(2-methoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-methoxyphenyl)ethan-1-amine
• CAS No: 68285-23-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD11101181
• CID: 58744
• PubChem ID: 853083
• Update Time: 2024-10-28

(1R)-1-(2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-Methoxyphenyl)ethylamine
• (R)-o-Methoxy-a-phenethylamine
• (-)-[(1S)-1-(2-methoxyphenyl)ethyl]amine
• (1S)-1-(2-methoxyphenyl)ethylamine
• (R)-1-(2-Methoxyphenyl)ethanamine
• (R)-2-Methoxy-
• (S)-1-(2-methoxyphenyl)ethanamine
• (S)-1-(2-methoxyphenyl)ethylamine
• AC1LGWNL
• AC1Q4EAW
• A-methylbenzylamine
• CTK7B0472
• SureCN334556
• Benzenemethanamine,2-methoxy-a-methyl-, (R)-
• (+)-o-Methoxy-a-phenylethylamine
• (+)-a-(o-Methoxyphenyl)ethylamine
• (1R)-1-(2-Methoxyphenyl)ethanamine
• D-(+)-o-Methoxy-a-methylbenzylamine
• AS-36151
• EN300-87754
• (1R)-1-(2-methoxyphenyl)ethan-1-amine
• 68285-23-4
• AKOS015851742
• CS-0000285
• (R)-2-Methoxy-alpha-methylbenzylamine, ChiPros(R), produced by BASF, >=99.0%
• (R)-(+)-2-Methoxy a-methylbenzylamine
• (1R)-1-(2-methoxyphenyl)ethylamine
• DTXSID90357393
• MFCD00671657
• (R)-2-methoxy-alpha-methylbenzylamine
• VENQOHAPVLVQKV-SSDOTTSWSA-N
• (R)-1-(2-Methoxyphenyl)ethylamine, ChiPros?
• SCHEMBL334556

• MDL： MFCD11101181
• Inchi： 1S/C9H13NO/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7H,10H2,1-2H3/t7-/m1/s1
• InChI Key： VENQOHAPVLVQKV-SSDOTTSWSA-N
• SMILES： O(C)C1C=CC=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.003
• Boiling Point: 118 °C/17 mmHg
• Flash Point: 118°C/17mm
• Refractive Index: 1.522
• Solubility: Soluble in dimethyl sulfoxide.
• PSA: 35.25
• LogP: 2.41520
• Solubility: Not determined
• Sensitiveness: Air Sensitive

(1R)-1-(2-methoxyphenyl)ethan-1-amine Security Information

• Signal Word：Danger
• Hazard Statement： H314;H331;H412
• Warning Statement： P261;P273;P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 21/22-34-52/53-20
• Safety Instruction： 26-36/37/39-61-45
• Hazardous Material Identification：
• Risk Phrases：R21/22
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8 °C